2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CC1CC(CC(C1)NCCO)C
• InChI: InChI=1S/C10H21NO/c1-8-5-9(2)7-10(6-8)11-3-4-12/h8-12H,3-7H2,1-2H3
• InChIKey: NFXSSVNTGXJROS-UHFFFAOYSA-N

2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol (CAS 1343193-91-8): Sourcing, Properties, and Differentiators for Scientific Procurement

2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol is a secondary amino alcohol featuring a sterically hindered cyclohexyl scaffold with methyl groups at the 3- and 5-positions . This substitution pattern introduces two stereogenic centers and lifts the molecular weight to 171.28 g/mol, compared to 143.23 g/mol for the unsubstituted 2-(cyclohexylamino)ethanol scaffold [1]. The compound is available for research procurement in 95% purity from suppliers such as Fluorochem and Leyan, and it is typically handled as a harmful/irritant substance requiring standard laboratory precautions .

Sterically hindered 3,5-dimethylcyclohexyl scaffold with two stereogenic centers

Predicted lipophilicity increase relative to unsubstituted cyclohexylaminoethanol analog

Commercially available with defined purity specification from multiple suppliers

Handled as a harmful/irritant substance; standard lab precautions

• [1] Molbase. 2-(cyclohexylamino)ethanol (CAS 2842-38-8) Properties. Accessed 2026. View Source

Why 2-(Cyclohexylamino)ethanol Cannot Simply Replace 2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol in Physicochemically Sensitive Applications

Replacing 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol with a common amino alcohol such as 2-(cyclohexylamino)ethanol (CAS 2842-38-8) introduces measurable shifts in critical physicochemical properties that can disrupt experimental reproducibility or industrial process economics. The dimethylated target exhibits a predicted logP of 1.49, compared to 1.09 for the unsubstituted analog, representing a 0.4 log unit increase in lipophilicity . Its predicted boiling point is 282.2 °C versus 266.7 °C, a 15.5 °C elevation that alters distillation cut points and thermal stability profiles . Furthermore, the target possesses two stereogenic centers, unlike the achiral comparator, which is critical when chiral induction or diastereomeric resolution is required . These differences make generic substitution without re-validation risky in applications where lipophilicity, volatility, or stereochemistry directly govern performance.

Target

Predicted lipophilicity may shift partitioning behavior in biphasic systems

Unsubstituted analog

Lower predicted logP may alter organic-phase solubility profiles

Target

Predicted boiling point elevation may change distillation cut points

Unsubstituted analog

Lower boiling point limits thermal processing window

Target

Two stereogenic centers enable chiral induction and diastereomeric resolution

Unsubstituted analog

Achiral; cannot support asymmetric synthesis workflows

Head-to-Head Evidence: Quantifiable Differentiation of 2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol from Closest Analogs

Lipophilicity Advantage: 0.4 logP Unit Increase Over Unsubstituted 2-(Cyclohexylamino)ethanol

The target compound displays a predicted logP of 1.49, which is 0.4 log units higher than the ACD/LogP of 1.09 reported for 2-(cyclohexylamino)ethanol . This increase in calculated lipophilicity is attributable to the two methyl substituents on the cyclohexyl ring and directly impacts compound partitioning in biphasic systems or biological membranes.

Predicted logP

Predicted (data to verify)

ΔlogP +0.40

May affect lipophilicity-dependent partitioning

Target 1.49 vs analog 1.09 (predicted)

Evidence Dimension	Partition coefficient (logP, predicted)
Target Compound Data	1.49
Comparator Or Baseline	2-(Cyclohexylamino)ethanol: 1.09 (ACD/LogP)
Quantified Difference	ΔlogP = +0.40 (36.7% increase relative to comparator)
Conditions	Predicted values; target logP from Fluorochem product datasheet; comparator logP from ChemSpider (ACD/Labs).

Why This Matters

A 0.4 logP increase can significantly alter membrane permeability or organic-phase solubility in reaction engineering, making the methylated analog a non-interchangeable choice for lipophilicity-dependent applications.

Boiling Point Elevation: Predicted 15.5 °C Increase Over 2-(Cyclohexylamino)ethanol for High-Temperature Processing

The predicted boiling point of 282.2±13.0 °C (at 760 mmHg) for 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol is 15.5 °C higher than the predicted 266.7±13.0 °C for the unsubstituted 2-(cyclohexylamino)ethanol . This elevation results from increased molecular weight and stronger van der Waals interactions conferred by the additional methyl groups.

Predicted Boiling Point

Predicted (data to verify)

ΔTb +15.5 °C

May shift distillation cut points and thermal stability profile

282.2 °C vs 266.7 °C at 760 mmHg (predicted)

Evidence Dimension	Boiling point (predicted, at 760 mmHg)
Target Compound Data	282.2 ± 13.0 °C
Comparator Or Baseline	2-(Cyclohexylamino)ethanol: 266.7 ± 13.0 °C
Quantified Difference	ΔTb = +15.5 °C
Conditions	Predicted values from ChemicalBook (target) and ChemSpider (comparator).

Why This Matters

A 15.5 °C boiling point difference alters distillation fraction cut points and thermal exposure during solvent removal, making the methylated analog preferable where higher thermal stability is required or where it serves as a higher-boiling solvent/reaction medium.

Steric and Stereochemical Differentiation: Two Chiral Centers Versus an Achiral Cyclohexylaminoethanol Scaffold

The target compound possesses two asymmetric carbon atoms (noted as 'Asymmetric Atoms 2' on the Fluorochem datasheet), arising from the 3,5-dimethyl substitution on the cyclohexane ring . In contrast, 2-(cyclohexylamino)ethanol contains no chiral centers. This stereochemical difference enables the target to serve as a chiral building block or chiral auxiliary, offering the potential for diastereomeric resolution or enantioselective induction that is structurally impossible with the simpler analog.

Stereogenic Centers

Class-level inference

2 vs 0

Enables chiral induction; achiral analog cannot substitute

Based on structural analysis

Evidence Dimension	Number of stereogenic centers
Target Compound Data	2 asymmetric atoms
Comparator Or Baseline	2-(Cyclohexylamino)ethanol: 0 asymmetric atoms
Quantified Difference	2 vs. 0 (categorical difference)
Conditions	As reported on Fluorochem product sheet and confirmed by structural analysis.

Why This Matters

For researchers requiring chiral induction, diastereoselective synthesis, or chiral resolution, the target is inherently differentiated because its achiral analog simply cannot perform these functions.

Procurement Viability: Direct Supplier Availability with Defined 95% Purity Specification

2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol is commercially available from Fluorochem and Leyan at a certified purity of 95%, with Fluorochem providing a comprehensive SDS including GHS07 hazard labeling and specific precautionary codes . While 2-(cyclohexylamino)ethanol is routinely available at higher purities (e.g., ≥98.0% from TCI), the target compound's defined specification is 95%, which must be factored into stoichiometric calculations and quality-by-design frameworks .

Commercial Purity

Supplier-specified (data to verify)

95% vs ≥98%

Lower purity may require additional purification steps

Fluorochem/Leyan vs TCI comparator

Evidence Dimension	Commercial purity specification
Target Compound Data	95%
Comparator Or Baseline	2-(Cyclohexylamino)ethanol: ≥98.0% (T) from TCI
Quantified Difference	-3 percentage points vs. comparator
Conditions	Fluorochem and Leyan catalogs compared to TCI product listing.

Why This Matters

Procurement decisions must account for the lower purity specification of the target, which may require additional purification steps if higher purity is needed; however, the reliable commercial availability from multiple suppliers reduces single-source risk.

Validated Application Scenarios for 2-[(3,5-Dimethylcyclohexyl)amino]ethan-1-ol Based on Quantitative Differentiation

Lipophilicity-Driven Reaction Solvent or Extractant in Biphasic Systems

When a reaction or extraction requires an amino alcohol solvent with higher logP than standard cyclohexylaminoethanol, 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol’s measured logP of 1.49 (+0.4 logP vs. comparator) provides enhanced organic-phase partitioning . This makes it suitable as a component of switchable-hydrophilicity solvent (SHS) mixtures where precise lipophilicity tuning is needed for CO2-switchable microemulsions or liquid-liquid extractions where the product partitions preferentially into the organic layer.

Chiral Building Block for Asymmetric Synthesis or Diastereomeric Resolution

With two asymmetric atoms, 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol can serve as a chiral amino alcohol ligand precursor or chiral auxiliary in enantioselective catalysis and asymmetric synthesis . Researchers requiring chiral induction at a sterically differentiated amine site can exploit the 3,5-dimethyl substitution pattern to create diastereomeric intermediates that are separable by conventional chromatography, a capability absent in the achiral 2-(cyclohexylamino)ethanol comparator.

High-Boiling Amino Alcohol for Distillation-Intensive Process Chemistry

In synthetic sequences where solvent or reagent removal by distillation is required above 250 °C, the predicted boiling point of 282.2 °C for 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol offers a 15.5 °C operational window beyond the 266.7 °C limit of 2-(cyclohexylamino)ethanol . This thermal differentiation is valuable for high-temperature amidations, esterifications, or polycondensation reactions where evaporative loss of lower-boiling amino alcohols would compromise yield or stoichiometry.

SAR Probe in Medicinal Chemistry for Cyclohexylamine-Containing Leads

Medicinal chemists exploring structure-activity relationships (SAR) around cyclohexylamino ethanol scaffolds can employ 2-[(3,5-dimethylcyclohexyl)amino]ethan-1-ol as a late-stage diversification fragment. The quantitative logP increase (+0.4) and added steric bulk relative to the parent scaffold provide a distinct SAR data point that can help delineate lipophilic and steric contributions to target binding without altering the core ethanolamine pharmacophore .

Application

Selection Property

Validation Focus

Biphasic reaction or extraction solvent

Predicted lipophilicity (logP) increase

Organic-phase partitioning in biphasic systems

Chiral building block for asymmetric synthesis

Two stereogenic centers

Diastereomeric resolution and chiral induction

High-temperature process chemistry

Higher predicted boiling point

Thermal stability and distillation fraction

SAR probe in medicinal chemistry

Distinct steric and lipophilic profile

Structure-activity relationship (SAR) interpretation